Cas no 17400-77-0 (p-Nitrophenyl-a-D-maltoside)

• Product Name: p-Nitrophenyl-a-D-maltoside
• CAS No: 17400-77-0
• MF: C₁₈H₂₅NO₁₃
• MW: 463.390006780624
• MDL: MFCD00036769
• CID: 187102
• PubChem ID: 167654
• Update Time: 2025-07-20

p-Nitrophenyl-a-D-maltoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, 4-nitrophenyl4-O-a-D-glucopyranosyl-
• PNP-alpha-D-Mal
• 4-Nitrophenyl alpha-D-maltoside
• PG2
• PNP-ALPHA-D-MALTOSIDE
• 4-nitrophenylmaltoside
• 4-nitrophenyl α-d-maltoside
• P-NITROPHENYL A-D-MALTOSIDE
• P-NITROPHENYL-ALPHA-D-MALTOSIDE
• 4-Nitrophenyla-D-maltopyranoside
• 4-Nitrophenyl α-D-maltopyranoside
• 4-NITROPHENYL-ALPHA-D-MALTOPYRANOSIDE
• 4-Nitrophenyl a-D-maltopyranoside ,98%
• P-NITROPHENYL MALTOSIDE
• NPJ
• MFCD00036769
• Q27463901
• p-Nitrophenyl- alpha -D-Laminaribioside
• 4-nitrophenyl 4-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
• 2ggx
• para-Nitrophenylmaltoside
• alpha-D-Glucopyranoside, 4-nitrophenyl 4-O-alpha-D-glucopyranosyl-
• A-d-glucopyranoside
• A-d-glucopyranosyl-
• (2R,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• a-D-Glucopyranoside,4-nitrophenyl4-O-a-D-glucopyranosyl-
• p-Nitrophenyl-a-D-maltoside
• 4-Nitrophenyl alpha-D-maltoside, glycosidase substrate
• 4-Nitrophenyl a-D-maltopyranoside
• 4-nitrophenyl 4-o-
• 17400-77-0
• 4-Nitrophenyl- alpha -D-maltopyranoside
• 4-Nitrophenyl 4-O-hexopyranosylhexopyranoside
• (2R,3R,4S,5S,6R)-2-{[(2R,3S,4R,5R,6R)-4,5-DIHYDROXY-2-(HYDROXYMETHYL)-6-(4-NITROPHENOXY)OXAN-3-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• SCHEMBL14359612
• S11468
• DTXSID60938456
• 4-NITROPHENYL 4-O-ALPHA-D-GLUCOPYRANOSYL-ALPHA-D-GALACTOPYRANOSIDE
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• MDL： MFCD00036769
• Inchi： 1S/C18H25NO13/c20-5-9-11(22)12(23)14(25)18(30-9)32-16-10(6-21)31-17(15(26)13(16)24)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12+,13-,14-,15-,16-,17+,18-/m1/s1
• InChI Key： IAYJZWFYUSNIPN-LTHBGAKLSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 463.13258985g/mol
• Monoisotopic Mass: 463.13258985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 222

Experimental Properties

• Color/Form: Not available
• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145-146 ºC (ethanol ligroine )
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Solubility: Not available

p-Nitrophenyl-a-D-maltoside Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Safety Term：S24/25

Additional information on p-Nitrophenyl-a-D-maltoside

Comprehensive Guide to p-Nitrophenyl-α-D-maltoside (CAS No. 17400-77-0): Properties, Applications, and Research Insights

p-Nitrophenyl-α-D-maltoside (CAS No. 17400-77-0) is a specialized synthetic glycoside widely utilized in biochemical and enzymatic research. This compound, featuring a nitrophenyl group linked to a maltoside moiety, serves as a critical substrate for studying α-glucosidase and other carbohydrate-active enzymes. Its unique structure enables precise detection of enzyme activity, making it indispensable in diagnostics, pharmaceutical development, and food science. Researchers frequently search for "p-Nitrophenyl-α-D-maltoside uses" or "CAS 17400-77-0 solubility," reflecting its relevance in modern laboratories.

The growing interest in enzyme kinetics and glycosidase inhibitors has amplified demand for high-purity p-Nitrophenyl-α-D-maltoside. Its application extends to diabetes research, where scientists investigate its role in blood glucose regulation. Recent publications highlight its utility in high-throughput screening (HTS) assays, aligning with trends toward automated drug discovery. Users often inquire about "p-Nitrophenyl-α-D-maltoside vs. pNPG"—a comparison underscoring its superior specificity for α-glucosidases over para-nitrophenyl glucopyranoside (pNPG).

From a chemical perspective, 17400-77-0 exhibits optimal stability under controlled pH conditions (4.0–8.0), with a molecular weight of 447.39 g/mol. Its yellow color upon enzymatic hydrolysis facilitates spectrophotometric analysis at 405 nm, a feature frequently cited in queries like "p-Nitrophenyl-α-D-maltoside absorbance wavelength." The compound’s water solubility (≥10 mg/mL) and compatibility with buffer systems further enhance its practicality.

Innovative applications of p-Nitrophenyl-α-D-maltoside include probiotic research, where it helps evaluate microbial carbohydrate metabolism. This aligns with the surge in gut microbiome studies—a hotspot in 2024. Additionally, its role in industrial enzyme optimization for starch processing answers search trends like "maltoside derivatives in biotechnology." Manufacturers emphasize HPLC-grade purity (≥98%) to meet stringent research standards, a detail often queried as "CAS 17400-77-0 supplier specifications."

Environmental considerations are also pivotal. Unlike hazardous reagents, p-Nitrophenyl-α-D-maltoside is classified as low-risk, fitting the industry’s shift toward green chemistry. FAQs such as "biodegradability of nitrophenyl glycosides" reflect this ecological awareness. Storage recommendations (−20°C, desiccated) and shelf-life (24 months) are equally sought-after details, ensuring experimental reproducibility.

In summary, p-Nitrophenyl-α-D-maltoside (CAS No. 17400-77-0) bridges fundamental science and applied research. Its versatility in enzyme assays, alignment with health and sustainability trends, and precise detectability solidify its status as a gold-standard substrate. For researchers navigating carbohydrate enzymology, this compound remains an irreplaceable tool.